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Compound of Interest

Compound Name: Methacycline Hydrochloride

Cat. No.: B7821174 Get Quote

For Research Use Only

Introduction
Methacycline hydrochloride is a semi-synthetic, broad-spectrum antibiotic belonging to the

tetracycline class.[1] It functions primarily by inhibiting protein synthesis in bacteria, making it

an effective agent against a wide range of Gram-positive and Gram-negative bacteria.[2][3] Its

mechanism involves binding to the 30S ribosomal subunit, which prevents the attachment of

aminoacyl-tRNA to the mRNA-ribosome complex, thereby halting translation.[2][4][5] Beyond its

antimicrobial properties, recent research has highlighted its role as a potent inhibitor of the

epithelial-mesenchymal transition (EMT) and its ability to modulate non-Smad signaling

pathways, such as JNK, p38, and Akt.[6][7][8]

These application notes provide detailed protocols for the preparation, storage, and use of

methacycline hydrochloride stock solutions to ensure consistency and accuracy in research

applications.

Physicochemical Properties
Methacycline hydrochloride is a yellow crystalline powder.[5][9] It is crucial to handle the

compound in a controlled environment, protecting it from light and moisture, as it is unstable in

light and hygroscopic.[4][5]
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Property Value References

CAS Number 3963-95-9 [5][8][9]

Molecular Formula C₂₂H₂₂N₂O₈ • HCl [5][10]

Molecular Weight 478.88 g/mol [5][9][10]

Appearance Yellow crystalline powder [5][9]

pH (10 mg/mL in water) 2.0 - 3.0 [5][11]

| Storage (Solid) | Room temperature (≤30°C), in a dry, dark place |[5][9][12] |

Solubility Data
The solubility of methacycline hydrochloride can vary between suppliers and based on the

specific diluent used. It is recommended to perform small-scale solubility tests before preparing

a large-volume stock solution.

Table 2: Solubility of Methacycline Hydrochloride

Solvent Solubility References

Water
Good solubility; reported
as 7.5 g/L at 21°C

[4][13]

PBS (pH 7.2) ~1 mg/mL [14]

DMSO 5 - 95 mg/mL [7][14]

DMF ~10 mg/mL [13][14]

Ethanol Soluble [13][15]

| Methanol | Soluble |[13][15] |
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Protocol 1: Preparation of a 10 mg/mL Stock Solution in
DMSO
This protocol describes the preparation of a 10 mg/mL stock solution, a common starting

concentration for many in vitro assays.

Materials:

Methacycline hydrochloride powder (CAS 3963-95-9)

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Sterile, light-protecting microcentrifuge tubes or cryovials

Calibrated analytical balance

Sterile serological pipettes and pipette tips

Vortex mixer

Personal Protective Equipment (PPE): lab coat, gloves, safety glasses

Procedure:

Pre-calculation: Determine the required volume of DMSO. For example, to prepare 1 mL of a

10 mg/mL solution, you will need 10 mg of methacycline hydrochloride.

Weighing: Tare a sterile microcentrifuge tube on the analytical balance. Carefully weigh 10

mg of methacycline hydrochloride powder directly into the tube.

Note: Methacycline hydrochloride is hygroscopic; minimize its exposure to air.[5]

Solubilization: Add 1 mL of anhydrous DMSO to the tube containing the powder.

Mixing: Close the tube tightly and vortex thoroughly for 1-2 minutes until the powder is

completely dissolved. The solution should be clear and yellow. Gentle warming to 37°C or

sonication can be used to aid dissolution if precipitation occurs.[16]
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Aliquoting: To avoid repeated freeze-thaw cycles which can inactivate the product, dispense

the stock solution into single-use, light-protecting aliquots (e.g., 20 µL or 50 µL).[6]

Labeling and Storage: Clearly label each aliquot with the compound name, concentration,

date, and your initials. Store the aliquots protected from light.

For short-term storage (up to 1 month), store at -20°C.[6][16]

For long-term storage (up to 6 months), store at -80°C.[6][16]

Protocol 2: Preparation of Working Solutions
Working solutions should be prepared fresh for each experiment by diluting the high-

concentration stock solution in the appropriate cell culture medium or assay buffer.

Procedure:

Thawing: Remove one aliquot of the 10 mg/mL stock solution from the freezer and thaw it at

room temperature.

Dilution Calculation: Calculate the volume of stock solution needed to achieve the desired

final concentration in your experimental volume. For example, to prepare 1 mL of a 20 µM

working solution:

Convert stock concentration to Molarity: (10 mg/mL) / (478.88 g/mol ) = 0.02088 M or

20.88 mM.

Use the dilution formula M₁V₁ = M₂V₂: (20.88 mM)(V₁) = (0.020 mM)(1000 µL) V₁ ≈ 0.96

µL

Serial Dilution (Recommended): To ensure accuracy, it is best to perform a serial dilution.

First, prepare an intermediate dilution (e.g., 1 mM) by adding a calculated amount of stock

solution to your buffer or medium.

Then, use the intermediate dilution to prepare your final working concentration.
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Final Preparation: Add the calculated volume of the stock solution to the final volume of your

cell culture medium or buffer. Mix gently but thoroughly by pipetting.

Note: The final concentration of DMSO should be kept low (typically <0.1%) to avoid

solvent-induced cellular toxicity.

Sterilization (for cell culture): If preparing a working solution for cell-based assays, it should

be sterile-filtered through a 0.22 µm syringe filter after dilution.[6]

Visualizations
Experimental Workflow
The following diagram outlines the logical steps for preparing and storing methacycline
hydrochloride stock solutions.
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Caption: Workflow for preparing methacycline hydrochloride stock solution.
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Signaling Pathway Inhibition
Methacycline hydrochloride primarily acts by inhibiting bacterial protein synthesis.

Additionally, it has been shown to inhibit key signaling pathways involved in cellular processes

like fibrosis.

Bacterial Protein Synthesis Inhibition EMT Pathway Inhibition

Methacycline HCl
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Caption: Mechanisms of action for methacycline hydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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and industry.
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